Cas no 1321680-15-2 ((5E)-5-(2E)-2-methyl-3-phenylprop-2-en-1-ylidene-3-phenyl-1,3-thiazolidine-2,4-dione)

• Product Name: (5E)-5-(2E)-2-methyl-3-phenylprop-2-en-1-ylidene-3-phenyl-1,3-thiazolidine-2,4-dione
• CAS No: 1321680-15-2
• MF: C₁₉H₁₅NO₂S
• MW: 321.39290356636
• CID: 6028528
• PubChem ID: 1614357
• Update Time: 2025-10-28

(5E)-5-(2E)-2-methyl-3-phenylprop-2-en-1-ylidene-3-phenyl-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• (5E)-5-(2E)-2-methyl-3-phenylprop-2-en-1-ylidene-3-phenyl-1,3-thiazolidine-2,4-dione
• (5E)-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-3-phenyl-1,3-thiazolidine-2,4-dione
• 2,4-Thiazolidinedione, 5-[(2E)-2-methyl-3-phenyl-2-propen-1-ylidene]-3-phenyl-, (5E)-
• F1567-0055
• AKOS001606888
• 1321680-15-2
• (5E)-5-[(2E)-2-METHYL-3-PHENYLPROP-2-EN-1-YLIDENE]-3-PHENYL-1,3-THIAZOLIDINE-2,4-DIONE
• (E)-5-((E)-2-methyl-3-phenylallylidene)-3-phenylthiazolidine-2,4-dione

• Inchi： 1S/C19H15NO2S/c1-14(12-15-8-4-2-5-9-15)13-17-18(21)20(19(22)23-17)16-10-6-3-7-11-16/h2-13H,1H3/b14-12+,17-13+
• InChI Key： BHIRNHKCSBPUQL-SWZGKVDCSA-N
• SMILES： S1/C(=C/C(/C)=C/C2=CC=CC=C2)/C(=O)N(C2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 321.08234989g/mol
• Monoisotopic Mass: 321.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 481.5±48.0 °C(Predicted)
• pka: -0.96±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones

Additional information on (5E)-5-(2E)-2-methyl-3-phenylprop-2-en-1-ylidene-3-phenyl-1,3-thiazolidine-2,4-dione

Comprehensive Analysis of (5E)-5-(2E)-2-methyl-3-phenylprop-2-en-1-ylidene-3-phenyl-1,3-thiazolidine-2,4-dione (CAS No. 1321680-15-2)

The compound (5E)-5-(2E)-2-methyl-3-phenylprop-2-en-1-ylidene-3-phenyl-1,3-thiazolidine-2,4-dione (CAS No. 1321680-15-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex name reflects its intricate thiazolidine-2,4-dione core, a scaffold known for its biological relevance, particularly in metabolic regulation and anti-inflammatory applications. Researchers are increasingly exploring its potential as a small-molecule modulator due to its conjugated double-bond system and aromatic phenyl groups, which enhance its binding affinity to target proteins.

In recent years, the scientific community has focused on thiazolidinedione derivatives like this compound for their role in drug discovery and medicinal chemistry. The presence of the (2E)-2-methyl-3-phenylprop-2-en-1-ylidene moiety introduces steric and electronic effects that can fine-tune pharmacokinetic properties. This aligns with current trends in precision medicine, where molecular tailoring is critical for optimizing therapeutic efficacy. Notably, the compound’s CAS No. 1321680-15-2 serves as a key identifier in patent literature and regulatory filings, underscoring its commercial and academic value.

From a synthetic chemistry perspective, the preparation of (5E)-5-(2E)-2-methyl-3-phenylprop-2-en-1-ylidene-3-phenyl-1,3-thiazolidine-2,4-dione involves multi-step reactions, including Knoevenagel condensation and Suzuki coupling, to achieve high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its stereochemistry and stability. These methodologies address common queries from researchers about compound validation and quality control, which are pivotal for reproducibility in preclinical studies.

The compound’s potential applications extend to diabetes research and cancer therapeutics, areas frequently searched in academic databases. Its thiazolidine-2,4-dione core is analogous to glitazones, a class of PPAR-γ agonists, suggesting possible utility in metabolic syndrome management. Meanwhile, its arylidene substituents may confer anti-proliferative effects, making it a candidate for oncology drug development. Such dual functionality resonates with the growing demand for multi-target therapies in modern pharmacology.

Environmental and green chemistry considerations are also relevant. Researchers are investigating solvent-free synthesis routes for thiazolidinedione derivatives to reduce waste, aligning with sustainability goals. This addresses trending searches on eco-friendly synthesis and green solvents, reflecting broader industry shifts toward environmentally conscious practices.

In summary, (5E)-5-(2E)-2-methyl-3-phenylprop-2-en-1-ylidene-3-phenyl-1,3-thiazolidine-2,4-dione (CAS No. 1321680-15-2) represents a versatile scaffold with multifaceted applications. Its structural complexity, combined with emerging interest in targeted drug design and sustainable chemistry, positions it as a compelling subject for future research. For scientists navigating structure-activity relationships or hit-to-lead optimization, this compound offers a rich template for innovation.